Cas no 2229568-21-0 (N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine)
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- 2229568-21-0
- N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
- EN300-1925557
-
- Inchi: 1S/C5H6BrN3O/c6-4-1-7-5(3-9-10)8-2-4/h1-2,9-10H,3H2
- InChI Key: MZCCKZWFCPKUGY-UHFFFAOYSA-N
- SMILES: BrC1C=NC(CNO)=NC=1
Computed Properties
- Exact Mass: 202.96942g/mol
- Monoisotopic Mass: 202.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 58Ų
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925557-0.05g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 0.05g |
$827.0 | 2023-05-26 | ||
| Enamine | EN300-1925557-0.1g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 0.1g |
$867.0 | 2023-05-26 | ||
| Enamine | EN300-1925557-0.25g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 0.25g |
$906.0 | 2023-05-26 | ||
| Enamine | EN300-1925557-0.5g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 0.5g |
$946.0 | 2023-05-26 | ||
| Enamine | EN300-1925557-1.0g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1925557-2.5g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 2.5g |
$1931.0 | 2023-05-26 | ||
| Enamine | EN300-1925557-5.0g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 5g |
$2858.0 | 2023-05-26 | ||
| Enamine | EN300-1925557-10.0g |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine |
2229568-21-0 | 10g |
$4236.0 | 2023-05-26 |
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine (CAS No. 2229568-21-0): A Key Intermediate in Modern Pharmaceutical Research
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine, identified by its CAS number 2229568-21-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a 5-bromopyrimidin-2-yl substituent, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The presence of a hydroxylamine moiety enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.
The 5-bromopyrimidin-2-yl moiety is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Pyrimidines are fundamental components of nucleic acids, and modifications at the 2-position or 5-position can lead to compounds with diverse pharmacological properties. In recent years, there has been a surge in research focusing on pyrimidine-based scaffolds due to their potential in targeting various diseases, including cancer and infectious disorders.
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine serves as a crucial building block in the synthesis of more intricate molecules. Its bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures. These structures are prevalent in many FDA-approved drugs and are often associated with high binding affinity to biological targets.
The hydroxylamine group in this compound introduces an additional layer of reactivity, enabling nucleophilic substitution reactions that can be exploited for the introduction of various functional groups. This flexibility makes it an indispensable tool for medicinal chemists seeking to optimize lead compounds. The ability to modify both the pyrimidine ring and the hydroxylamine moiety allows for the rapid exploration of chemical space, a critical factor in drug discovery.
Recent advancements in computational chemistry have further highlighted the importance of intermediates like N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine. Molecular modeling studies have demonstrated that modifications at the 5-position of the pyrimidine ring can significantly influence binding interactions with biological targets. This insight has guided the design of novel compounds with enhanced potency and selectivity. For instance, studies have shown that introducing bulky substituents at the 5-position can improve solubility while maintaining or even increasing binding affinity.
In addition to its role in drug development, N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine has found applications in materials science and agrochemicals. The unique structural features of this compound make it a candidate for designing novel materials with specific electronic properties. Furthermore, its reactivity allows for the synthesis of agrochemicals with improved efficacy and environmental compatibility.
The synthesis of N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation of pyrimidine derivatives followed by nucleophilic substitution with hydroxylamine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.
The safety profile of N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) should be used during handling to ensure worker safety.
In conclusion, N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine (CAS No. 2229568-21-0) is a versatile and highly valuable intermediate in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical synthesis.
2229568-21-0 (N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)